Cas no 209-11-0 (2H-naphtho[1,8-bc]thiophene)

• Product name: 2H-naphtho[1,8-bc]thiophene
• CAS No: 209-11-0
• MF: C₁₁H₈S
• MW: 172.24622
• CID: 1401583
• PubChem ID: 120190

2H-naphtho[1,8-bc]thiophene Chemical and Physical Properties

Names and Identifiers

• 2H-naphtho[1,8-bc]thiophene
• Thiacenaphthene
• CHEMBL160422
• AKOS006373636
• DTXSID80175043
• 5-17-02-00194 (Beilstein Handbook Reference)
• SCHEMBL19336217
• 1-Thiaacenaphthene
• 209-11-0
• BRN 1307727
• naphtho-[1,8-bc]thiophene
• 2H-Naphtho(1,8-bc)thiophene

• Inchi： InChI=1S/C11H8S/c1-3-8-4-2-6-10-11(8)9(5-1)7-12-10/h1-6H,7H2
• InChI Key： IYDLVGAUNGFUNX-UHFFFAOYSA-N
• SMILES： C1C2=CC=CC3=C2C(=CC=C3)S1

Computed Properties

• Exact Mass: 172.03474
• Monoisotopic Mass: 172.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 1.281
• Boiling Point: 337.6°C at 760 mmHg
• Flash Point: 160°C
• Refractive Index: 1.758
• PSA: 0